2-Amino-4,5-dihydroxyindane

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 2-amino-2,3-dihydro-1H-indene-4,5-diol
• InChI: InChI=1S/C9H11NO2/c10-6-3-5-1-2-8(11)9(12)7(5)4-6/h1-2,6,11-12H,3-4,10H2
• InChI Key: KRZUYDLXBYUQGK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=C1C=CC(=C2O)O)N

Description

2-Amino-4,5-dihydroxyindane is a synthetic indane derivative characterized by an aromatic bicyclic structure (indane core) substituted with amino and hydroxyl groups at positions 2, 4, and 5, respectively. The compound belongs to the broader class of 2-aminoindanes, which have been studied since the mid-20th century for their diverse pharmacological properties, including analgesic, psychostimulant, and neuroprotective effects . Early studies on 2-aminoindane derivatives, such as 2-aminoindane hydrochloride (SU-8629), demonstrated potent non-narcotic analgesic activity in animal models, likely mediated by adrenergic and serotonergic pathways . However, the specific pharmacological profile of 2-amino-4,5-dihydroxyindane remains less well-characterized, necessitating comparative analysis with structurally related compounds.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The pharmacological and chemical properties of 2-aminoindane derivatives are highly dependent on substituent patterns. Below is a detailed comparison of 2-amino-4,5-dihydroxyindane with key analogs:

Table 1: Structural and Pharmacological Comparison of 2-Aminoindane Derivatives

Compound Name	Substituents	Key Pharmacological Properties	Neurotoxicity Profile	References
2-Amino-4,5-dihydroxyindane	4-OH, 5-OH	Hypothesized analgesic/psychoactive activity; limited data	Unknown	—
2-Aminoindane HCl	None (parent)	Potent non-narcotic analgesic (ED~50~ = 5 mg/kg, mice)	Non-neurotoxic
5-Methoxy-6-methyl-2-aminoindan	5-OCH~3~, 6-CH~3~	MDMA-like psychostimulant; serotonin/dopamine release	Low neurotoxicity
5-Iodo-2-aminoindan	5-I	Non-neurotoxic analog of p-iodoamphetamine; CNS activity	Non-neurotoxic
5-Methoxy-2-aminoindan	5-OCH~3~	Serotonergic activity; weaker than MDMA	Moderate neurotoxicity

Key Findings

Methoxy and Methyl Groups: The 5-methoxy-6-methyl derivative exhibits MDMA-like psychostimulant effects, attributed to serotonin and dopamine transporter inhibition, but with reduced neurotoxicity compared to MDMA due to lower oxidative stress generation . Halogenation (5-Iodo): 5-Iodo-2-aminoindan retains CNS activity while avoiding the neurotoxic effects of its parent compound, p-iodoamphetamine, likely due to reduced metabolite-induced oxidative damage .

Neurotoxicity and Safety Profiles: Non-hydroxylated derivatives (e.g., 2-aminoindane HCl) show minimal neurotoxicity, making them viable candidates for analgesic development . Methoxy-substituted compounds demonstrate a trade-off between psychostimulant potency and neurotoxicity, dependent on substitution position and metabolic stability .

Metabolic and Structural Stability: Hydroxyl groups in 2-amino-4,5-dihydroxyindane may increase susceptibility to Phase II metabolism (e.g., glucuronidation), shortening half-life compared to halogenated or alkylated analogs . Halogenated derivatives (e.g., 5-iodo) exhibit enhanced metabolic stability, favoring prolonged CNS activity .